Cas no 2679860-09-2 (rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid)

• Product Name: rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid
• CAS No: 2679860-09-2
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5644562
• PubChem ID: 165919528
• Update Time: 2023-11-27

rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679860-09-2
• rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
• EN300-28276259
• rac-(1R,6S,7S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo4.1.0heptane-7-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)8(16)13-2-1-4-5(3-13)6(4)7(14)15/h4-6H,1-3H2,(H,14,15)/t4-,5+,6-/m1/s1
• InChI Key： HCUKMWVTDZVJQP-NGJCXOISSA-N
• SMILES： FC(C(N1CC[C@H]2[C@@H](C(=O)O)[C@H]2C1)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų